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Compound of Interest

Compound Name: N-Benzylidenebenzylamine

Cat. No.: B1266425

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzylidenebenzylamine and its derivatives, a class of Schiff bases, have garnered
significant attention in medicinal chemistry due to their diverse and potent biological activities.
These compounds, characterized by the presence of an imine or azomethine (-C=N-) functional
group, serve as versatile scaffolds for the development of novel therapeutic agents. This
technical guide provides an in-depth overview of the current understanding of the biological
potential of N-Benzylidenebenzylamine derivatives, with a particular focus on their anticancer
and antimicrobial properties. We will delve into their mechanism of action, present quantitative
activity data, and provide detailed experimental protocols for their evaluation.

General Chemical Structure

The core structure of N-Benzylidenebenzylamine can be readily modified at various positions
on both aromatic rings, allowing for the synthesis of a wide array of derivatives with tailored
biological activities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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